Methyl 4-[(3,4-dichlorobenzyl)oxy]benzoate
Overview
Description
“Methyl 4-[(3,4-dichlorobenzyl)oxy]benzoate” is a chemical compound with the molecular formula C15H12Cl2O3 . It has a molecular weight of 311.16 .
Synthesis Analysis
The synthesis of “Methyl 4-[(3,4-dichlorobenzyl)oxy]benzoate” involves a reaction of methyl 4-hydroxybenzoate with 3,4-dichlorobenzyl bromide in the presence of sodium hydride in tetrahydrofuran . The reaction mixture is stirred at room temperature for 48 hours, quenched by the addition of methanol, and then evaporated to dryness . The resulting residue is purified by flash column chromatography using ethyl acetate/heptane as eluant .Molecular Structure Analysis
The molecular structure of “Methyl 4-[(3,4-dichlorobenzyl)oxy]benzoate” consists of a benzene ring substituted with a methyl ester group and a 3,4-dichlorobenzyl ether group .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “Methyl 4-[(3,4-dichlorobenzyl)oxy]benzoate” include the nucleophilic substitution of the hydroxy group of methyl 4-hydroxybenzoate with 3,4-dichlorobenzyl bromide in the presence of sodium hydride .Scientific Research Applications
Botanical Insecticide
Methyl benzoate, a naturally occurring metabolite in plants, has emerged as a promising botanical insecticide. Its odor acts as an attractant for certain insects. Since 2016, numerous studies have demonstrated its efficacy against agricultural pests, stored product insects, and urban pests. Key modes of action include contact toxicity, fumigation, ovicidal effects, oviposition deterrence, repellency, and attraction. As a result, methyl benzoate is a valuable candidate for integrated pest management in both greenhouse and field conditions .
Agricultural Pest Control
Methyl benzoate’s insecticidal properties extend to a wide range of agricultural pests. It effectively targets various arthropods, including crop-damaging insects. Researchers have explored its use against aphids, caterpillars, and beetles. By disrupting their life cycles and behavior, methyl benzoate contributes to sustainable pest control strategies .
Stored Product Pest Management
In storage facilities, pests can wreak havoc on grains, seeds, and other commodities. Methyl benzoate offers an environmentally safe alternative for controlling stored product pests. Its fumigant properties help protect stored goods from infestations, reducing post-harvest losses .
Urban Pest Management
Urban environments face challenges from pests like cockroaches, ants, and mosquitoes. Methyl benzoate’s repellent and toxic effects make it a valuable tool for managing these pests. Its low impact on human health and the environment positions it favorably for urban pest control .
Oviposition Deterrent
Methyl benzoate acts as an oviposition deterrent, discouraging insects from laying eggs on treated surfaces. By disrupting their reproductive behavior, it contributes to population control .
Attractant for Beneficial Insects
Interestingly, methyl benzoate also attracts beneficial insects, such as pollinators. Its dual role as an insecticide and attractant highlights its potential for integrated pest management that considers both pest control and ecosystem health .
properties
IUPAC Name |
methyl 4-[(3,4-dichlorophenyl)methoxy]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Cl2O3/c1-19-15(18)11-3-5-12(6-4-11)20-9-10-2-7-13(16)14(17)8-10/h2-8H,9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUCCBUCCCONRHR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)OCC2=CC(=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Cl2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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